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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of finishing and polishing

techniques for indisperse (high-copper, non-gamma-2) amalgam restorations. The following

protocols and data are intended to guide research and development in the field of dental

materials and restorative dentistry.

Introduction
Finishing and polishing of amalgam restorations are crucial steps to enhance their clinical

longevity and performance. Proper finishing removes marginal irregularities and defines

anatomical contours, while polishing creates a smooth, lustrous surface.[1] For high-copper

amalgams, these procedures are vital for minimizing plaque accumulation, reducing the risk of

tarnish and corrosion, and improving marginal integrity.[2][3] High-copper amalgams have

demonstrated improved mechanical properties and corrosion resistance compared to their low-

copper predecessors.[3]

The timing of finishing and polishing of high-copper amalgams is a key consideration. While

traditional protocols advocate for a 24-hour delay to allow for the complete setting of the

amalgam, the rapid setting time and early development of high compressive strength in modern

high-copper alloys have made immediate finishing and polishing a viable option.[2][4]
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Data Presentation: Surface Roughness and Clinical
Performance
The following table summarizes quantitative data from various studies on the surface

roughness and clinical performance of high-copper amalgams subjected to different finishing

and polishing techniques.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Finishing/P
olishing
Technique

Amalgam
Type

Key
Findings

Surface
Roughness
(Ra, µm)

Marginal
Breakdown

Source

Immediate

Polishing (8

minutes)

High-Copper

(Tytin)

Comparable

marginal

adaptation to

24-hour

polishing

after 36

months.

Initially

granular

surface

became

similar to

delayed

polishing over

time.

Not Reported

No significant

difference

compared to

24-hour

polishing.

Corpron et al.

(1983)[4]

Delayed

Polishing (24

hours)

High-Copper

Produced a

significantly

smoother

surface than

immediate

finishing

procedures.

Not Reported

No significant

difference in

marginal

integrity

compared to

carved-only

or

immediately

finished

restorations

after 3 years.

Creaven et

al. (1980)[5],

Bryant &

Collins (1992)

[6]

Carved-Only High-Copper Similar

marginal

integrity to

polished

restorations

after 3 years,

but with

Not Reported No significant

difference

compared to

polished

restorations.

Bryant &

Collins (1992)

[6]
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inferior

surface

texture and

higher

likelihood of

discoloration.

Various

Polishing

Systems

Not Specified

Green Shofu

polisher

produced the

lowest Ra

value.

Green Stone:

Not

specifiedFinis

hing Bur: Not

specifiedPum

ice: Reduced

Ra

valuesBrown

Shofu

Polisher: No

significant

difference

from

pastesGreen

Shofu

Polisher:

Lowest Ra

value

Not Reported
Eide & Tveit

(1987)

Polishing vs.

Unpolished

High-Copper

(Dispersalloy)

No significant

difference in

marginal

breakdown

between

polished and

unpolished

restorations

at one year.

Dispersalloy

showed less

marginal

breakdown

Not Reported No significant

difference.

Osborne et

al.
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than a

conventional

alloy.

Immediate

vs. Delayed

Polishing

High-Copper

24-hour

polishing

produced a

smoother

surface than

immediate

(10-minute)

finishing with

an abrasive

paste.

Not Reported Not Reported
Creaven et

al. (1980)[5]

Carved and

Burnished vs.

Polished

Nine High-

Copper

Amalgams

Surface

roughness

was more

dependent on

the

amalgam's

particle size,

shape, and

distribution

than on the

polishing time

or technique.

Not Reported Not Reported
Drummond et

al. (1992)[7]

Experimental Protocols
Below are detailed methodologies for key experiments cited in the literature for finishing and

polishing high-copper amalgams.

Protocol 1: Immediate Polishing of High-Copper
Amalgam (Corpron et al., 1983)[4]

Objective: To compare the clinical performance of a high-copper amalgam polished eight

minutes after trituration with one polished after 24 hours.
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Materials:

High-copper amalgam (Tytin)

Slurry of XXX-Silex

Unwebbed rubber cup

Assorted pear-shaped finishing burs

Slurry of tin oxide

Procedure for Immediate Polishing (8 minutes):

Place and carve the amalgam restoration as per standard procedures.

At eight minutes following trituration, polish the restoration using a slurry of XXX-Silex in

an unwebbed rubber cup.

Procedure for Delayed Polishing (24 hours):

Place and carve the amalgam restoration.

After at least 24 hours, finish the restoration with assorted pear-shaped finishing burs.

Polish the restoration with a slurry of XXX-Silex, followed by a slurry of tin oxide.

Evaluation: Clinical evaluation of marginal adaptation, surface texture, and other criteria at

baseline and regular intervals.

Protocol 2: Comparison of Various Polishing Techniques
(Eide & Tveit, 1987)

Objective: To determine the surface roughness of amalgam specimens at different stages of

three different finishing and polishing procedures.

Materials:
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Amalgam specimens

Green stone

Finishing bur

Pastes of pumice, powdered chalk, and SnO2

Brown and green Shofu polishers

Medium and fine sandpaper and fine cuttle-paper discs

Method I:

Green stone.

Finishing bur.

Pastes of pumice, powdered chalk, and SnO2 in sequence.

Method II:

Green stone.

Finishing bur.

Brown and green Shofu polishers.

Pastes of pumice, powdered chalk, and SnO2 in sequence.

Method III:

Medium and fine sandpaper discs.

Fine cuttle-paper disc.

Pastes of pumice, powdered chalk, and SnO2 in sequence.

Evaluation: Surface roughness (Ra) measurement at each stage of the procedures.
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Visualizations
Logical Workflow for Amalgam Finishing and Polishing
The following diagram illustrates the decision-making process and procedural flow for finishing

and polishing indisperse amalgam restorations, considering both immediate and delayed

techniques.
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Caption: Workflow for Indisperse Amalgam Finishing and Polishing.
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Signaling Pathway of Surface Degradation
The following diagram illustrates the factors contributing to the surface degradation of amalgam

restorations and how finishing and polishing can mitigate these effects.

Contributing Factors

Degradation Consequences

Intervention

Improved Outcome

Rough Surface

Plaque Accumulation Tarnish and Corrosion

Marginal Discrepancies

Marginal Breakdown

Increased Restoration
Longevity

Finishing and Polishing

Reduces Corrects

Click to download full resolution via product page

Caption: Mitigation of Amalgam Surface Degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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